BENGHE Foundational & Exploratory

Check Availability & Pricing

(R)-2-(1-Aminoethyl)phenol: A Technical Guide
to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-2-(1-Aminoethyl)phenol

Cat. No.: B043574

For Researchers, Scientists, and Drug Development Professionals

(R)-2-(1-Aminoethyl)phenol, a chiral amine and phenolic compound, serves as a valuable
intermediate in pharmaceutical synthesis. Due to its chemical nature, stringent safety and
handling protocols are imperative to ensure the well-being of laboratory personnel and the
integrity of research. This technical guide provides an in-depth overview of the known hazards,
safe handling procedures, and emergency response protocols for this compound.

Hazard Identification and Classification

(R)-2-(1-Aminoethyl)phenol is classified as a hazardous substance. The primary hazards are
associated with its irritant properties.

GHS Classification:

» Skin corrosion/irritation: Category 2

e Serious eye damage/eye irritation: Category 2A

o Specific target organ toxicity - single exposure (Respiratory tract irritation): Category 3
Signal Word: Warning

Hazard Pictogram:
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e GHSO07: Exclamation Mark

Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Data Summary

While specific toxicological data for (R)-2-(1-Aminoethyl)phenol is limited, the known hazards
of its constituent functional groups—phenols and amines—necessitate a cautious approach.
The following tables summarize relevant toxicity data for phenol and ethylamine to provide a
conservative estimate of potential hazards.

LD50 (Dermal, LC50 (Inhalation,
Compound LD50 (Oral, Rat) _

Rabbit) Rat)
Phenol 317 mg/kg 630 mg/kg 316 mg/m3 (4 hours)
Ethylamine 400 mg/kg 390 mg/kg 5540 ppm (1 hour)

Occupational Exposure Limits

Currently, there are no established specific occupational exposure limits (OELSs) for (R)-2-(1-
Aminoethyl)phenol. Therefore, it is prudent to adhere to the OELs for phenol as a
conservative measure.
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o Short-Term Exposure Limit
Regulatory Body Exposure Limit (8-hour TWA)

(STEL)
OSHA (PEL) 5 ppm (19 mg/m3)
ACGIH (TLV) 5 ppm (19 mg/m3)
NIOSH (REL) 5 ppm (19 mg/m?) 15.6 ppm (60 mg/m3) (15-min

Ceiling)

Experimental Protocols

Adherence to detailed experimental protocols is critical for the safe handling of (R)-2-(1-

Aminoethyl)phenol.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.

Work in a Certified Wear Chemical Splash Goggles Wear Chemical-Resistant Gloves Wear a Flame-Resistant Wear Closed-Toe,
Chemical Fume Hood & Face Shield > (Double-gloving R Lab Coat Chenmical-Resistant Shoes

Start: Handling
(R)-2-(1-Aminoethyl)phenol

Click to download full resolution via product page

PPE Selection Workflow.

Weighing of Solid (R)-2-(1-Aminoethyl)phenol

Due to its irritant nature as a powder, specific precautions must be taken during weighing.
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Start: Weighing
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'

Proceed to dissolution
(if required)

Complete
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Safe Weighing Protocol.

Preparation of a Stock Solution

The following protocol outlines the steps for safely preparing a solution of (R)-2-(1-
Aminoethyl)phenol.
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o Preparation: Don all required PPE and ensure the chemical fume hood is functioning
correctly.

» Weighing: Following the protocol in section 4.2, accurately weigh the required amount of
solid (R)-2-(1-Aminoethyl)phenol into a sealable container.

¢ Dissolution:

o Place a suitable flask containing the desired solvent and a magnetic stir bar on a stir plate
inside the fume hood.

o Slowly and carefully add the weighed solid to the solvent while stirring to avoid splashing.

o Rinse the weighing container with a small amount of the solvent and add the rinsing to the
flask to ensure a complete transfer.

e Final Volume Adjustment: Once the solid is fully dissolved, carefully transfer the solution to a
volumetric flask. Rinse the initial flask with a small amount of solvent and add to the
volumetric flask. Bring the solution to the final desired volume with the solvent.

e Labeling and Storage: Cap the volumetric flask and invert several times to ensure
homogeneity. Transfer the solution to a clearly labeled, sealed storage bottle. The label
should include the chemical name, concentration, date of preparation, and your initials. Store
in a cool, dry, and dark place (2-8°C).

Emergency Procedures
Spill Response
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Chemical Spill Response Workflow.
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First Aid Measures

Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately remove contaminated clothing.
) Flush the affected area with copious amounts of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and give
Ingestion .
them 1-2 glasses of water to drink. Seek

immediate medical attention.

Storage and Disposal

Storage: Store (R)-2-(1-Aminoethyl)phenol in a tightly sealed container in a cool (2-8°C), dry,
and well-ventilated area away from incompatible materials such as strong oxidizing agents and
acids.[1][2] Protect from light.

Disposal: All waste containing (R)-2-(1-Aminoethyl)phenol, including contaminated labware
and absorbents, must be disposed of as hazardous waste in accordance with local, state, and
federal regulations. Collect in a clearly labeled, sealed container.

This guide is intended to provide comprehensive safety and handling information for (R)-2-(1-
Aminoethyl)phenol. It is not a substitute for a thorough understanding of the Safety Data
Sheet (SDS) and proper laboratory safety training. Always consult the SDS before working with
any chemical and perform a risk assessment for your specific experimental procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [(R)-2-(1-Aminoethyl)phenol: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043574+#r-2-1-aminoethyl-phenol-safety-and-
handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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